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Compound of Interest

Compound Name: Iodixanol

Cat. No.: B1672021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Iodixanol, a non-ionic, dimeric,

hexa-iodinated radiographic contrast agent. Its unique properties make it an invaluable tool in

both clinical diagnostics and a wide array of research applications, from the separation of

biological materials to the study of cellular pathways. This document details its chemical

structure, physicochemical properties, and established experimental protocols.

Core Chemical and Structural Information
Iodixanol is a complex organic molecule notable for its six iodine atoms, which provide its

radiopacity, and its numerous hydrophilic hydroxyl groups that ensure its solubility in aqueous

solutions.[1] It is classified as a non-ionic dimer, meaning it consists of two linked tri-iodinated

benzene rings and carries no net electrical charge.[1][2] This structure is key to its iso-osmolar

nature in physiological solutions.[3][4]

Chemical Identity and Formula
The fundamental chemical identifiers and formula for Iodixanol are summarized below,

providing a quick reference for researchers.
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Identifier Value

Chemical Name

5,5'-((2-hydroxypropane-1,3-

diyl)bis(acetylazanediyl))bis(N1,N3-bis(2,3-

dihydroxypropyl)-2,4,6-triiodoisophthalamide)

IUPAC Name

5-[acetyl-[3-[N-acetyl-3,5-bis(2,3-

dihydroxypropylcarbamoyl)-2,4,6-

triiodoanilino]-2-hydroxypropyl]amino]-1-N,3-N-

bis(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-

1,3-dicarboxamide

Synonyms Visipaque, OptiPrep™, Indixanol

CAS Number 92339-11-2

Molecular Formula C₃₅H₄₄I₆N₆O₁₅

Molecular Weight 1550.18 g/mol

Elemental Analysis
C: 27.12%, H: 2.86%, I: 49.12%, N: 5.42%, O:

15.48%

Physicochemical Properties
The physical and chemical properties of Iodixanol are crucial for its application both as a

contrast agent and as a density gradient medium. Its high density, water solubility, and low

osmolality are particularly significant.
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Property Value

Appearance Off-white to white solid powder

Melting Point 262-267°C (decomposes)

Boiling Point 1250.9 ± 65.0 °C (Predicted)

Density ~1.32 g/cm³ (as OptiPrep™ solution)

Solubility

Freely soluble in water; Sparingly soluble in

methanol; Practically insoluble in methylene

chloride

Osmolality Iso-osmolar with blood (290 mOsm/kg H₂O)

Storage Conditions
Store at 2-8°C (Refrigerator) or -20°C for long-

term storage, protected from light

Research Applications and Experimental Protocols
Beyond its clinical use in angiography, Iodixanol is widely used in research laboratories under

the trade name OptiPrep™. It serves as a density gradient medium for the purification of cells,

viruses, and subcellular organelles. Its non-ionic and iso-osmotic nature makes it gentle on

biological structures, preserving their viability and integrity.

Application: Isolation of Viable Cells by Density Gradient
Centrifugation
Iodixanol gradients are highly effective for separating different cell populations based on their

buoyant density. A common application is the separation of viable cells from dead cells and

debris in a cell culture preparation.
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Sample Preparation

Gradient Formation & Centrifugation

Fraction Collection

Harvest cells
(e.g., by trypsinization)

Create single-cell suspension
in buffer (1.5 mL)

Mix cell suspension with GWS
(1.5 mL cells + 3.3 mL GWS)

Prepare 40% Iodixanol
Working Solution (GWS)

Layer 22.5% solution on top
of cell/GWS mixture in a 15 mL tube

Prepare 22.5% Iodixanol Solution

Centrifuge at 800 x g
for 20 min at room temp

Viable cells band at the
interface between layers

Non-viable cells and debris
form a pellet at the bottom

Carefully aspirate the
viable cell layer

Wash cells in buffer and
pellet for downstream use
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Iodixanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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